Cas no 2137833-12-4 (Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl-)
Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1-{bicyclo[2.2.1]heptan-2-yl}-N-methylmethanesulfonamide
- 1-(2-bicyclo[2.2.1]heptanyl)-N-methylmethanesulfonamide
- Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl-
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- Inchi: 1S/C9H17NO2S/c1-10-13(11,12)6-9-5-7-2-3-8(9)4-7/h7-10H,2-6H2,1H3
- InChI Key: YRHQVADEAZWYRM-UHFFFAOYSA-N
- SMILES: S(CC1CC2CCC1C2)(NC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 281
- XLogP3: 1.6
- Topological Polar Surface Area: 54.6
Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-680754-0.05g |
1-{bicyclo[2.2.1]heptan-2-yl}-N-methylmethanesulfonamide |
2137833-12-4 | 0.05g |
$1032.0 | 2023-03-11 | ||
| Enamine | EN300-680754-0.1g |
1-{bicyclo[2.2.1]heptan-2-yl}-N-methylmethanesulfonamide |
2137833-12-4 | 0.1g |
$1081.0 | 2023-03-11 | ||
| Enamine | EN300-680754-0.25g |
1-{bicyclo[2.2.1]heptan-2-yl}-N-methylmethanesulfonamide |
2137833-12-4 | 0.25g |
$1131.0 | 2023-03-11 | ||
| Enamine | EN300-680754-0.5g |
1-{bicyclo[2.2.1]heptan-2-yl}-N-methylmethanesulfonamide |
2137833-12-4 | 0.5g |
$1180.0 | 2023-03-11 | ||
| Enamine | EN300-680754-1.0g |
1-{bicyclo[2.2.1]heptan-2-yl}-N-methylmethanesulfonamide |
2137833-12-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-680754-2.5g |
1-{bicyclo[2.2.1]heptan-2-yl}-N-methylmethanesulfonamide |
2137833-12-4 | 2.5g |
$2408.0 | 2023-03-11 | ||
| Enamine | EN300-680754-5.0g |
1-{bicyclo[2.2.1]heptan-2-yl}-N-methylmethanesulfonamide |
2137833-12-4 | 5.0g |
$3562.0 | 2023-03-11 | ||
| Enamine | EN300-680754-10.0g |
1-{bicyclo[2.2.1]heptan-2-yl}-N-methylmethanesulfonamide |
2137833-12-4 | 10.0g |
$5283.0 | 2023-03-11 |
Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl-
Exploring Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl- (CAS No. 2137833-12-4): A Comprehensive Overview
In the realm of organic chemistry, Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl- (CAS No. 2137833-12-4) stands out as a structurally unique and functionally versatile compound. This bicyclic sulfonamide derivative has garnered significant attention due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its bicyclo[2.2.1]heptane framework, commonly known as norbornane, imparts rigidity and stereochemical specificity, making it a valuable scaffold for drug design and molecular engineering.
The compound's methanesulfonamide moiety, coupled with the N-methyl substitution, enhances its solubility and bioavailability, which are critical factors in medicinal chemistry. Researchers are particularly interested in its role as a sulfonamide-based intermediate, which is pivotal in synthesizing compounds with antimicrobial, anti-inflammatory, or enzyme-inhibitory properties. Recent studies have explored its utility in small-molecule drug discovery, a hot topic in the pharmaceutical industry, where precision and efficiency are paramount.
One of the most frequently searched questions related to Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl- revolves around its synthetic routes and reaction mechanisms. Organic chemists often seek optimized protocols for its preparation, including catalytic methods or green chemistry approaches. The compound's CAS No. 2137833-12-4 serves as a unique identifier in chemical databases, facilitating accurate retrieval of its physicochemical properties, safety data, and commercial availability.
In the context of AI-driven drug discovery, this compound has emerged as a candidate for virtual screening and molecular docking studies. Its rigid structure allows for precise modeling of interactions with biological targets, aligning with the growing demand for computational chemistry tools. Additionally, its potential as a chiral auxiliary or ligand in asymmetric synthesis has sparked interest among synthetic chemists aiming to develop enantioselective catalysts.
Environmental and regulatory considerations also play a role in the discourse around Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl-. With increasing emphasis on sustainable chemistry, researchers are evaluating its biodegradability and ecological impact. This aligns with broader trends in green synthesis, where minimizing waste and energy consumption is prioritized.
From a commercial perspective, the compound's niche applications in high-performance materials, such as polymers or coatings, are under exploration. Its bicyclic core could contribute to thermal stability or mechanical strength, addressing industry needs for advanced functional materials. Suppliers and manufacturers often highlight its high purity and custom synthesis options, catering to diverse research and industrial requirements.
In summary, Bicyclo[2.2.1]heptane-2-methanesulfonamide, N-methyl- (CAS No. 2137833-12-4) exemplifies the intersection of structural ingenuity and practical utility. Its relevance spans multiple disciplines, from medicinal chemistry to materials science, reflecting the dynamic nature of modern chemical research. As scientific inquiry advances, this compound is poised to remain a focal point for innovation and discovery.
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